Cas no 13196-30-0 (5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one)

• Product Name: 5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one
• CAS No: 13196-30-0
• MF: C₈H₈OS
• MW: 152.213521003723
• CID: 898822
• PubChem ID: 234351
• Update Time: 2025-04-19

5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one Chemical and Physical Properties

Names and Identifiers

• 5-methyl-4,5-dihydrocyclopenta[b]thiophen-6-one
• 4,5-dihydro-5-methyl-6H-cyclopenta< b> thiophen-6-one
• 5-Met
• 5-methyl-4,5-dihydro-6h-cyclopenta[b]thiophen-6-one
• 5-Methyl-4,5-dihydro-6H-cyclopenta[b]-thiophen-6-one
• 5-Methyl-4,5-dihydro-6H-cyclopenta< b> thiophen-6-on
• 5-methyl-4,5-dihydro-cyclopenta[b]thiophen-6-one
• 5-Methyl-thiaindanon-(6)
• AC1L5S14
• AC1Q6KFG
• AG-K-88803
• AR-1G8928
• CTK4B7625
• NSC34087
• SureCN817973

• Inchi： 1S/C8H8OS/c1-5-4-6-2-3-10-8(6)7(5)9/h2-3,5H,4H2,1H3
• InChI Key： GANSKXZKECOJHQ-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(C(C)C2)=O

Computed Properties

• Exact Mass: 152.02964
• Monoisotopic Mass: 152.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07
• LogP: 2.12300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones